
Physical properties of 2-Methyl-3-phenylbutane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (1,2-Dimethylpropyl)benzene

Cat. No.: B1294524 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Methyl-3-phenylbutane

Introduction
2-Methyl-3-phenylbutane, also known by its IUPAC synonym (1,2-dimethylpropyl)benzene, is

an aromatic hydrocarbon with the chemical formula C₁₁H₁₆. Its structure consists of a butane

backbone with a methyl group at the second carbon and a phenyl group at the third. This

compound serves as a valuable intermediate in organic synthesis and as a reference standard

in analytical chemistry. A thorough understanding of its physical properties is paramount for its

effective use in research, development, and quality control, enabling scientists to predict its

behavior in various chemical and physical processes, design appropriate experimental

conditions, and ensure safe handling.

This guide provides a comprehensive overview of the known physical properties of 2-Methyl-3-

phenylbutane, complete with detailed experimental protocols for their determination. The

methodologies described are grounded in established laboratory practice, reflecting a synthesis

of theoretical principles and field-proven application.

Core Physical and Molecular Properties
The fundamental properties of 2-Methyl-3-phenylbutane are summarized below. These values

are critical for a wide range of calculations, from reaction stoichiometry to process engineering.
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Property Value Source(s)

CAS Number 4481-30-5 [1][2][3]

Molecular Formula C₁₁H₁₆ [2][3][4]

Molar Mass 148.24 - 148.25 g/mol [2][4][5]

Appearance Colorless Liquid [1][4]

Boiling Point 188 °C [2][3][5]

Melting Point -44.72 °C (estimate) [3]

Density 0.866 - 0.880 g/cm³ [2][3]

Refractive Index 1.488 - 1.492 [2][3]

Flash Point 56.9 °C [3]

Critical Temperature 383 °C [2]

Thermodynamic Properties
Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, and it is a primary indicator of a substance's volatility. For 2-Methyl-3-phenylbutane,

the relatively high boiling point of 188 °C reflects its molecular weight and the intermolecular

van der Waals forces.[2][3][5] The accurate determination of the boiling point is crucial for

purification by distillation and for defining safe handling temperatures.

This method is ideal when only a small sample volume is available. The principle relies on

observing the temperature at which the vapor pressure of the liquid equals the atmospheric

pressure.

Methodology:

Apparatus Setup:

Attach a small test tube containing 0.5-1 mL of 2-Methyl-3-phenylbutane to a thermometer

using a rubber band or wire.
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Place a capillary tube (sealed at one end) into the test tube with its open end submerged

in the liquid.

Immerse this assembly in a heating bath (e.g., a Thiele tube or a beaker filled with mineral

oil) ensuring the sample is below the oil level.

Heating:

Gently heat the apparatus. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Observation:

When the temperature approaches the boiling point, the rate of bubbling will increase

significantly as the sample's vapor fills the capillary.

Continue heating until a rapid, continuous stream of bubbles emerges from the capillary.

Cooling and Measurement:

Remove the heat source and allow the bath to cool slowly while stirring to maintain a

uniform temperature.

The stream of bubbles will slow down and eventually stop. The exact temperature at which

the liquid begins to enter the capillary tube is the boiling point. This is the point where the

external pressure overcomes the vapor pressure of the sample.
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Apparatus Setup Measurement Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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